Cas no 1515259-53-6 (2-(1-benzothiophen-3-yl)-1-methylpiperazine)

• Product Name: 2-(1-benzothiophen-3-yl)-1-methylpiperazine
• CAS No: 1515259-53-6
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 5962560
• PubChem ID: 83291343
• Update Time: 2024-01-13

2-(1-benzothiophen-3-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-3-yl)-1-methylpiperazine
• EN300-1831304
• 1515259-53-6

• Inchi： 1S/C13H16N2S/c1-15-7-6-14-8-12(15)11-9-16-13-5-3-2-4-10(11)13/h2-5,9,12,14H,6-8H2,1H3
• InChI Key： UAOQZPCZFXMETG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C1CNCCN1C

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes